![molecular formula C8H5F3N2 B3021743 2-Amino-3-trifluoromethylbenzonitrile CAS No. 58458-14-3](/img/structure/B3021743.png)
2-Amino-3-trifluoromethylbenzonitrile
Overview
Description
2-Amino-3-trifluoromethylbenzonitrile is a chemical compound with the CAS Number: 58458-14-3 . It has a molecular weight of 186.14 and its molecular formula is C8H5F3N2 .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a melting point of 62-65 °C and a predicted boiling point of 263.9±40.0 °C . The density is predicted to be 1.37±0.1 g/cm3 . It should be stored at 2-8°C and protected from light .Scientific Research Applications
Polymer Solar Cells
2-Amino-3-trifluoromethylbenzonitrile, specifically its variant 4-amino-2-(trifluoromethyl)benzonitrile (ATMB), has been applied in polymer solar cells. When added to polymer solar cells (PSCs) with a blend of P3HT and PCBM, ATMB enhanced the power conversion efficiency significantly. This increase in efficiency was attributed to improvements in the short circuit current and fill factor. The additive facilitated better ordering of P3HT chains, leading to higher absorbance and improved hole mobility, indicating a promising avenue for solar energy technology (Jeong, Woo, Lyu, & Han, 2011).
Synthesis of Biologically Active Compounds
This compound and its related compounds have been used as starting materials in the synthesis of various biologically active compounds. For example, it has been used in the synthesis and biological evaluation of a binuclear bridged Cr(III) complex. This complex demonstrated significant activities against bacteria and fungi, and exhibited notable antioxidant activity, suggesting its potential in pharmaceutical applications (Govindharaju et al., 2019).
Corrosion Inhibition
This compound derivatives have been investigated as corrosion inhibitors. Studies on their efficiency in protecting mild steel in acidic environments showed promising results. These derivatives proved effective in preventing corrosion, suggesting their utility in materials science and engineering applications (Verma, Quraishi, & Singh, 2015).
Synthesis of Other Chemical Compounds
The compound has been used in the synthesis of various other chemical compounds, demonstrating its versatility in chemical reactions. This includes its use in the synthesis of benzoxazinones and its role in the synthesis of a variety of 2-aminobenzonitriles from 2-arylindoles (Chen et al., 2018).
Safety and Hazards
The safety information available indicates that 2-Amino-3-trifluoromethylbenzonitrile may be harmful if swallowed, inhaled, or comes in contact with skin . It may cause eye, skin, and respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
It is known that this compound is used as a building block in the synthesis of pharmaceuticals and agrochemicals , suggesting that its targets could be varied depending on the specific derivative being synthesized.
Mode of Action
The mode of action of 2-Amino-3-trifluoromethylbenzonitrile is characterized by its amino and trifluoromethyl functional groups . These groups can participate in various chemical reactions, enabling the compound to interact with its targets. The exact nature of these interactions would depend on the specific target and the derivative of this compound being used.
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is considered to be bbb (blood-brain barrier) permeant . Its Log Po/w (iLOGP) value, a measure of lipophilicity, is 1.51 , which can influence its distribution within the body.
Properties
IUPAC Name |
2-amino-3-(trifluoromethyl)benzonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2/c9-8(10,11)6-3-1-2-5(4-12)7(6)13/h1-3H,13H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHOSMRSMWHLHJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(F)(F)F)N)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10933370 | |
Record name | 2-Amino-3-(trifluoromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10933370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58458-14-3, 1483-54-1 | |
Record name | 2-Amino-3-(trifluoromethyl)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58458-14-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-4-(trifluoromethyl)benzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001483541 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Amino-3-(trifluoromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10933370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 58458-14-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.